10.1039/D3TC90032K | Correction: Crystallinity-modulated hollow CeO2−x nanorods as free radical scavengers for long-term photostability in organic photovoltaics

Correction: Crystallinity-modulated hollow CeO2−x nanorods as free radical scavengers for long-term photostability in organic photovoltaics

Journal of Materials Chemistry C Pub Date: 2023-02-13 DOI: 10.1039/D3TC90032K

Abstract

Correction for ‘Crystallinity-modulated hollow CeO_2−x nanorods as free radical scavengers for long-term photostability in organic photovoltaics’ by Seongwon Yoon et al., J. Mater. Chem. C, 2023, 11, 970–979, https://doi.org/10.1039/D2TC04152A.

Share View Original Text

Recommended Literature

[1] Effect of the solvent quality on the structural rearrangement of spherical brushes: coarse-grained models Federica Lo Verso,Leonid Yelash,Sergei A. Egorov,Kurt BinderSoft Matter, 2012,8, 4185-4196 10.1039/C2SM06836B
[2] Artificial tubular connections between cells based on synthetic lipid nanotubes Alexander Kozintsev,Kaori SugiharaRSC Adv., 2017,7, 20700-20708 10.1039/C7RA02187A
[3] Air stable and highly efficient Bi3+-doped Cs2SnCl6 for blue light-emitting diodes† Si-Wei Zhang,Lan MaRSC Adv., 2021,11, 26415-26420 10.1039/D1RA03622J
[4] The effect of substituents on the surface modification of anatase nanoparticles with catecholate-type ligands: a combined DFT and experimental study† Tatjana D. Savić,Mirjana I. Čomor,Jovan M. Nedeljković,Dušan Ž. Veljković,Snežana D. Zarić,Vesna M. Rakić,Ivana A. JankovićPhys. Chem. Chem. Phys., 2014,16, 20796-20805 10.1039/C4CP02197E
[5] Principle of synchronous multistage dispersion sampling and its applications in the continuous determination of components of concentrated and viscous liquid mixtures by Minghao Zhang,Yizeng LiangAnalyst, 2001,126, 1602-1607 10.1039/B101976G
[6] Use of achiral additives to increase the stereoselectivity in Rh(ii)-catalyzed cyclopropanations†‡ David Marcoux,Vincent N. G. Lindsay,André B. CharetteChem. Commun., 2010,46, 910-912 10.1039/B920587J
[7] Synthesis and characterization of compounds with the Al–O–X (X = Si, P, C) structural motif† Pengfei Hao,Zhi Yang,Xiaoli Ma,Xiujuan Wang,Zhihong Liu,Herbert W. Roesky,Kening Sun,Jiarong Li,Mingdong ZhongDalton Trans., 2012,41, 13520-13524 10.1039/C2DT31872E
[8] Density functional theory and an experimentally-designed energy functional of electron density David A. Miranda,Paulo R. BuenoPhys. Chem. Chem. Phys., 2016,18, 25984-25992 10.1039/C6CP01659F
[9] Magnetic nanoparticles-cooperated fluorescence sensor for sensitive and accurate detection of DNA methyltransferase activity coupled with exonuclease III-assisted target recycling† Qingwang Xue,Youna Zhang,Shuling Xu,Haibo Li,Lei Wang,Rui Li,Yuanfu Zhang,Qiaoli Yue,Xiaohong Gu,Shuqiu Zhang,Huaisheng WangAnalyst, 2015,140, 7637-7644 10.1039/C5AN01546D
[10] Graphene nanocrystals in CO2 photoreduction with H2O for fuel production Williams Kweku Darkwah,Godfred Kwesi Teye,Yanhui AoNanoscale Adv., 2020,2, 991-1006 10.1039/C9NA00756C

Journal Name：Journal of Materials Chemistry C

Research Products

(S)-4-Methyl-2-(2-(methylthio)nicotinamido)pentanoic Acid

CAS no.: 175201-69-1
MOME

CAS no.: 109882-76-0
Methyl 4-cyano-3-(1H-pyrrol-1-yl)thiophene-2-carboxylate

CAS no.: 175201-81-7
4-Pyrimidinamine,N-ethyl-1,6-dihydro-1,2-dimethyl-6-(methylimino)-N-phenyl-

CAS no.: 133060-80-7
C-(5-Phenyl-1H-imidazol-2-yl)-methylamine

CAS no.: 175531-38-1
N-Benzyloxycarbonyl-3-(Fmoc-amino)-L-alanine

CAS no.: 142855-80-9
N-(2-Dimethylaminoethyl)-N-methylformamide

CAS no.: 105669-53-2
1H-Indole-5-methanol,1-(phenylsulfonyl)-

CAS no.: 182187-39-9
1H-Imidazole,2-(4-ethylphenyl)-

CAS no.: 164062-69-5
Decanoyl-L-carnitine chloride

CAS no.: 14919-36-9